(5Z,7E)-(1S,3R)-18-acetoxy-9,10-seco-5,7,10(19)-cholestatriene-1,3,25-triol

• Molecular Formula: C29H46O5
• Molecular Weight: 474.7 g/mol
• IUPAC Name: [(3R,3aS,7E,7aS)-7-[(2Z)-2-[(3S,5R)-3,5-dihydroxy-2-methylidenecyclohexylidene]ethylidene]-3-[(2R)-6-hydroxy-6-methylheptan-2-yl]-2,3,4,5,6,7a-hexahydro-1H-inden-3a-yl]methyl acetate
• InChI: InChI=1S/C29H46O5/c1-19(8-6-14-28(4,5)33)25-12-13-26-22(9-7-15-29(25,26)18-34-21(3)30)10-11-23-16-24(31)17-27(32)20(23)2/h10-11,19,24-27,31-33H,2,6-9,12-18H2,1,3-5H3/b22-10+,23-11-/t19-,24-,25-,26+,27+,29+/m1/s1
• InChI Key: WWUMIPQKNPFIAD-AMXJZHMKSA-N
• Isomeric SMILES: C[C@H](CCCC(C)(C)O)[C@H]1CC[C@@H]\2[C@@]1(CCC/C2=C\C=C/3\C[C@H](C[C@@H](C3=C)O)O)COC(=O)C
• Canonical SMILES: CC(CCCC(C)(C)O)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)COC(=O)C

Description

18-acetoxy-1alpha,25-dihydroxyvitamin D3 is a hydroxycalciol that is calcitriol with an acetoxy group at C-18. It has a role as a metabolite. It is a triol, a member of D3 vitamins and a hydroxycalciol. It derives from a calcitriol.

Scientific Research Applications

Metabolic Studies and Vitamin D Analogs

• Antisera raised against various forms of 1,25-dihydroxycholecalciferol, including (5Z,7E)-(1S,3R)-1,3 dihydroxy-9,10-seco-24,25, 26,27-tetrakisnor-5,7,10(19)-cholestatrien-23-oic acid, have been used to study the metabolism of Vitamin D. These antisera have a high affinity for 1,25-dihydroxycholecalciferol and can differentiate between ergo- and cholecalciferol metabolites. They also played a role in measuring plasma concentrations of Vitamin D metabolites (Brown & Peacock, 1986).

Liver Microsomes and Vitamin D Metabolism

• Liver microsomes have been shown to convert 25-hydroxycholecalciferol into metabolites like 8 alpha,25-dihydroxy-9,10-seco-4,6,10(19)-cholestatrien-3- one, indicating the liver's role in further metabolizing Vitamin D derivatives (Thierry-Palmer et al., 1990).

Antiproliferative Effects in Cancer Cells

• A novel compound, diethyl [(5Z,7E)-(1S,3R)-1,3-dihydroxy-9,10-secochola-5,7,10(19)-trien-23-in-24-yl] phosphonate, has been synthesized. This compound is an antiproliferative vitamin D analogue and has shown significant effects in vitro on various cancer cell lines without calcemic effects in vivo (Salomón et al., 2011).

Synthesis and Photo-conversion for Anti-Cancer Drugs

• The synthesis and photo-conversion of androsta- and pregna-5,7-dienes into vitamin D3-like derivatives have been studied for potential use in anti-cancer drugs. These compounds are synthesized from precursors and converted under UVB irradiation, forming various products with potential therapeutic applications (Żmijewski et al., 2008).

Metabolism in Phagocytic Cells

• Phagocytic cells, such as monocyte-macrophages and myeloid leukemia cells, have been observed to metabolize 25-hydroxyvitamin D3 to various metabolites, including 8,25-dihydroxy-9,10-seco-4,6,10(19)-cholestatrien-3-one. This metabolism involves the production of novel compounds and suggests the role of dioxygenases in this process (Yamada et al., 1987).